Cas no 1261603-84-2 (5-(difluoromethoxy)-2-fluorophenylmethanamine)
1261603-84-2 structure
Product Name:5-(difluoromethoxy)-2-fluorophenylmethanamine
CAS No:1261603-84-2
MF:C8H8F3NO
MW:191.15043258667
MDL:MFCD18394984
CID:4989111
PubChem ID:129915028
Update Time:2023-11-24
5-(difluoromethoxy)-2-fluorophenylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 5-(Difluoromethoxy)-2-fluorobenzylamine
- 5-(difluoromethoxy)-2-fluorophenylmethanamine
-
- MDL： MFCD18394984
- Inchi： 1S/C8H8F3NO/c9-7-2-1-6(13-8(10)11)3-5(7)4-12/h1-3,8H,4,12H2
- InChI Key： YERMTYDCXXCMKH-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=C1CN)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 156
- XLogP3: 1.8
- Topological Polar Surface Area: 35.2
5-(difluoromethoxy)-2-fluorophenylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013000783-250mg |
5-(Difluoromethoxy)-2-fluorobenzylamine |
1261603-84-2 | 97% | 250mg |
$494.40 | 2023-09-03 | |
| Alichem | A013000783-500mg |
5-(Difluoromethoxy)-2-fluorobenzylamine |
1261603-84-2 | 97% | 500mg |
$823.15 | 2023-09-03 | |
| Alichem | A013000783-1g |
5-(Difluoromethoxy)-2-fluorobenzylamine |
1261603-84-2 | 97% | 1g |
$1519.80 | 2023-09-03 | |
| Enamine | EN300-8108297-1g |
[5-(difluoromethoxy)-2-fluorophenyl]methanamine |
1261603-84-2 | 1g |
$1357.0 | 2023-09-02 | ||
| Enamine | EN300-8108297-5g |
[5-(difluoromethoxy)-2-fluorophenyl]methanamine |
1261603-84-2 | 5g |
$3935.0 | 2023-09-02 | ||
| Enamine | EN300-8108297-10g |
[5-(difluoromethoxy)-2-fluorophenyl]methanamine |
1261603-84-2 | 10g |
$5837.0 | 2023-09-02 | ||
| Enamine | EN300-8108297-0.05g |
[5-(difluoromethoxy)-2-fluorophenyl]methanamine |
1261603-84-2 | 95.0% | 0.05g |
$839.0 | 2025-02-21 | |
| Enamine | EN300-8108297-0.1g |
[5-(difluoromethoxy)-2-fluorophenyl]methanamine |
1261603-84-2 | 95.0% | 0.1g |
$879.0 | 2025-02-21 | |
| Enamine | EN300-8108297-0.25g |
[5-(difluoromethoxy)-2-fluorophenyl]methanamine |
1261603-84-2 | 95.0% | 0.25g |
$920.0 | 2025-02-21 | |
| Enamine | EN300-8108297-0.5g |
[5-(difluoromethoxy)-2-fluorophenyl]methanamine |
1261603-84-2 | 95.0% | 0.5g |
$959.0 | 2025-02-21 |
5-(difluoromethoxy)-2-fluorophenylmethanamine Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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